2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonitrile

• IUPAC Name: 2,4-dioxo-1H-quinazoline-7-carbonitrile
• InChI: InChI=1S/C9H5N3O2/c10-4-5-1-2-6-7(3-5)11-9(14)12-8(6)13/h1-3H,(H2,11,12,13,14)
• InChI Key: QSYSVPWYMQUTBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)NC(=O)NC2=O
• Molecular Formula: C9H5N3O2
• DSSTOX Substance ID: DTXSID90745418
• Molecular Weight: 187.15 g/mol
• CAS RN: 864292-20-6

Description

2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonitrile, also known as DTQ, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTQ belongs to the quinazoline family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Analytical Methods in Antioxidant Activity

Analytical techniques for determining antioxidant activity have seen significant advancements. Techniques such as the Oxygen Radical Absorption Capacity (ORAC) and the Ferric Reducing Antioxidant Power (FRAP) tests are critical for assessing the antioxidant capacity of complex samples, including those containing quinazoline derivatives. These assays rely on spectrophotometry to monitor chemical reactions involving antioxidants, providing insights into the kinetics and mechanisms of antioxidant activity in various contexts, including food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).

Therapeutic Applications

Tetrahydroquinoline derivatives, similar in structure to tetrahydroquinazolines, have shown promise in therapeutic applications. These compounds have been studied for their anticancer properties, with some derivatives being explored for their role as anticancer antibiotics. The approval of drugs like trabectedin for soft tissue sarcomas highlights the potential of these compounds in drug discovery, offering a basis for the development of quinazoline derivatives in therapeutic applications (Singh & Shah, 2017).

Environmental Toxicology

In environmental toxicology, the study of herbicides such as 2,4-Dichlorophenoxyacetic acid (a compound structurally related to quinazolines) provides valuable insights into the environmental impact and toxicity of chemical agents. Research in this area focuses on the toxicological and mutagenic effects of these compounds, contributing to a better understanding of their safety and environmental implications (Zuanazzi, Ghisi, & Oliveira, 2020).

Enzymatic Remediation

The use of enzymes in the remediation of organic pollutants has gained attention, with redox mediators playing a crucial role in enhancing the efficiency of these enzymatic processes. Quinazoline derivatives, due to their redox-active nature, could potentially be involved in similar redox-mediated enzymatic reactions, aiding in the degradation of recalcitrant compounds in wastewater treatment (Husain & Husain, 2007).